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Compound of Interest

Compound Name: Pyrazolone T

Cat. No.: B085687

An In-depth Exploration of the Discovery, Synthesis, and Chemical Identity of 5-oxo-1-(4-
sulfophenyl)-4H-pyrazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazolone T, chemically known as 5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid
(CAS No. 118-47-8), is a pivotal intermediate in the synthesis of various azo dyes. While the
broader pyrazolone family, discovered by Ludwig Knorr in 1883, has a rich history in
pharmaceuticals, Pyrazolone T's significance lies predominantly in the realm of industrial
chemistry.[1] This technical guide provides a comprehensive overview of the historical context,
synthesis, and physicochemical properties of Pyrazolone T. Due to a lack of available public
domain information, this guide does not detail specific biological activities or signaling
pathways for Pyrazolone T itself, but rather provides a general context of the pharmacological
potential of the pyrazolone scaffold.

Discovery and History: A Legacy of Color

The history of pyrazolones began in 1883 with the German chemist Ludwig Knorr's synthesis of
antipyrine, a compound that would become one of the first synthetic analgesics.[1] This
discovery opened the door to the exploration of the pyrazolone scaffold, a five-membered
heterocyclic ring.[1][2]
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While the specific discovery of Pyrazolone T is not well-documented in publicly available
records, its primary application as a dye intermediate suggests its development was closely
tied to the burgeoning synthetic dye industry of the late 19th and early 20th centuries.
Pyrazolone T is a key precursor for producing a variety of azo dyes, including Tartrazine (Food
Yellow 4).[3] The synthesis of such dyes involves the coupling of a diazonium salt with an
active methylene compound, in this case, Pyrazolone T.

Physicochemical Properties

Pyrazolone T is a yellow powder with established physical and chemical characteristics.[4][5] A
summary of its key properties is presented in Table 1.

Property Value Source

5-o0xo0-1-(4-sulfophenyl)-4H-
IUPAC Name ) ) [6]
pyrazole-3-carboxylic acid

CAS Number 118-47-8 [6]
Molecular Formula C10HsN206S [6]
Molecular Weight 284.25 g/mol [6]
Appearance Yellow powder [4]
Solubility Soluble in water [4]

Synthesis of Pyrazolone T: Experimental Protocol

The synthesis of Pyrazolone T follows the classical Knorr pyrazole synthesis pathway, which
involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[2] In the
case of Pyrazolone T, the reactants are 4-hydrazinobenzenesulfonic acid and an ester of
oxalacetic acid (e.g., diethyl oxalacetate).

Materials:

e 4-hydrazinobenzenesulfonic acid

» Diethyl oxalacetate
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Sodium hydroxide

Hydrochloric acid

Ethanol

Water

Procedure:

o Preparation of the Hydrazine Salt Solution: Dissolve 4-hydrazinobenzenesulfonic acid in a
dilute aqueous solution of sodium hydroxide.

o Condensation Reaction: To the stirred solution of the hydrazine salt, slowly add diethyl
oxalacetate at a controlled temperature. The reaction mixture is then heated to reflux for
several hours to ensure complete condensation and cyclization.

o Hydrolysis and Precipitation: After the condensation is complete, the reaction mixture is
cooled. The ester group is then hydrolyzed to the carboxylic acid by adding a stronger base
and heating. Subsequent acidification of the solution with hydrochloric acid will precipitate
the crude Pyrazolone T.

 Purification: The precipitated solid is collected by filtration, washed with cold water to remove
inorganic impurities, and then recrystallized from a suitable solvent, such as aqueous
ethanol, to yield purified Pyrazolone T.

Experimental Workflow:
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Caption: General experimental workflow for the synthesis of Pyrazolone T.
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General Biological Activities of the Pyrazolone
Scaffold

While no specific biological activities or signaling pathway modulations have been documented
for Pyrazolone T in the available literature, the pyrazolone nucleus is a well-known
pharmacophore present in numerous biologically active compounds.[2] It is important to
emphasize that the following information pertains to the general class of pyrazolones and not
specifically to Pyrazolone T.

Pyrazolone derivatives have been reported to exhibit a wide range of pharmacological effects,
including:

o Anti-inflammatory and Analgesic: This is the most prominent activity, with drugs like
antipyrine and phenylbutazone being classical examples. The primary mechanism for many
of these is the inhibition of cyclooxygenase (COX) enzymes, which are key in the
prostaglandin synthesis pathway.[1]

o Antimicrobial and Antifungal: Various substituted pyrazolones have shown activity against a
range of bacteria and fungi.

e Anticancer: Some pyrazolone derivatives have been investigated for their potential as
anticancer agents.

o Other Activities: Other reported activities include antiviral, anticonvulsant, and antioxidant
properties.

Prostaglandin Synthesis Pathway and COX Inhibition:

A simplified representation of the prostaglandin synthesis pathway and the inhibitory action of
some pyrazolone analgesics is shown below.

Arachidonic Acid

Prostaglandins (PGG2, PGHz, etc.) Inflammation, Pain, Fever

Inhibition

Pyrazolone Analgesics -
(e.g., Phenylbutazone)
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Caption: Inhibition of COX enzymes by certain pyrazolone analgesics.

Conclusion

Pyrazolone T is a chemically significant molecule whose history is intrinsically linked to the
development of synthetic dyes. Its synthesis, based on the foundational Knorr pyrazole
reaction, is a robust and well-understood process. While Pyrazolone T itself is not recognized
for any specific pharmacological activity, the pyrazolone scaffold from which it is derived
remains a highly privileged structure in medicinal chemistry. Further research could potentially
explore the biological activities of Pyrazolone T and its derivatives, but based on current public
knowledge, its primary role is that of a crucial building block in the world of color. This guide
provides a foundational understanding of Pyrazolone T for researchers and professionals in
both chemistry and the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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